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Compound of Interest |

Compound Name: 3-Chloro-4-fluoro-N-methylaniline
CAS No.: 77898-24-9
Cat. No.: B3154548
- 7

Executive Summary & Chemical Profile[1][2]

3-Chloro-4-fluoro-N-methylaniline is a halogenated aromatic amine used primarily as an

intermediate in the synthesis of pharmaceutical compounds (e.g., fluoroquinolones) and

agrochemicals. Its disposal requires strict adherence to protocols designed for halogenated

organic wastes. Improper disposal not only violates regulatory standards (RCRA/EPA) but can

also damage incineration infrastructure due to the formation of corrosive acid gases (HF, HCI)

upon combustion.

Chemical Identity Table

Parameter

Detail

Chemical Name

3-Chloro-4-fluoro-N-methylaniline

CAS Number

77898-24-9

Molecular Formula

C7H7CIFN

Physical State

Low-melting solid or oil (often stored at 2-8°C)

Primary Hazards

Acute Toxicity (Oral/Dermal/Inhalation),
Skin/Eye Irritant, STOT-RE

Waste Classification

Halogenated Organic (Requires Acid Gas
Scrubbing)
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Hazard Identification & Waste Classification

Before disposal, the waste stream must be correctly characterized. This compound contains
both chlorine and fluorine, necessitating a specific "Halogenated" waste stream designation.

Critical Hazard Assessment

¢ Toxic Combustion Products: Upon incineration, this compound releases Hydrogen Fluoride
(HF) and Hydrogen Chloride (HCI). Standard incinerators lacking wet scrubbers cannot
handle these emissions.

e Aquatic Toxicity: Halogenated anilines are generally toxic to aquatic life with long-lasting
effects. Zero discharge to drains is mandatory.

» Compatibility: Incompatible with strong oxidizing agents and acids.[1][2]

Waste Stream Decision Matrix

o Stream A (Halogenated Solvents/Organics):[CORRECT] Use for mother liquors, reaction
mixtures, and dissolved compound.

o Stream B (Non-Halogenated Organics):[INCORRECT] Mixing here increases disposal costs
significantly as the entire volume must now be treated as halogenated.

o Stream C (Solid Hazardous Waste):[CORRECT] Use for contaminated gloves, weighing
boats, and spill cleanup materials.

Operational Disposal Protocols
Protocol A: Routine Liquid Waste (Mother
Liguors/Reaction Mixtures)

Scope: Disposal of reaction solvents containing 3-Chloro-4-fluoro-N-methylaniline.

e Segregation: Ensure the waste container is High-Density Polyethylene (HDPE) or glass,
specifically labeled "HALOGENATED ORGANIC WASTE."
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e pH Check: If the waste solution is acidic (common in amine synthesis workups), neutralize to
pH 6-9 using Sodium Bicarbonate (NaHCOs) before adding to the waste drum to prevent
pressure buildup or drum corrosion.

e Transfer:
o Use a funnel with a splash guard.
o Perform all transfers inside a functioning fume hood.
o Do not fill containers >90% capacity to allow for thermal expansion.

o Labeling: The label must explicitly list "3-Chloro-4-fluoro-N-methylaniline" and "Contains
Fluorine/Chlorine” to alert the waste management vendor.

Protocol B: Solid Waste & Contaminated Debris

Scope: Disposal of weighing papers, syringes, gloves, and dry product.

o Containment: Place all solid waste into a double-lined, clear polyethylene bag (minimum 4
mil thickness).

o Sealing: Twist and tape the bag neck (gooseneck seal) to prevent volatile emissions.

o Secondary Container: Place the sealed bag into the laboratory's solid hazardous waste drum
(usually a wide-mouth HDPE drum).

e Sharps: If syringes or glass vials are contaminated, they must go into a Hard-Walled Sharps
Container labeled "Chemical Contaminated Sharps."

Protocol C: Emergency Spill Cleanup
Scope: Uncontrolled release of <500 mL (Liquid) or <50g (Solid).

Pre-requisite: Only trained personnel with appropriate PPE (Nitrile gloves, Lab coat, Safety
goggles, N95/P100 respirator if dust is present) should attempt cleanup.

 |solate: Evacuate the immediate area and post "DO NOT ENTER" signage.
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e Contain:

o If Liquid: Surround the spill with inert absorbent socks or create a dike using
vermiculite/sand. DO NOT use paper towels (combustible) or sawdust (oxidizer risk).

o If Solid: Cover with a damp paper towel (to prevent dust) or use a HEPA vacuum
dedicated to chemical cleanup.

e Absorb: Cover the liquid spill completely with vermiculite, clay, or a commercial "Universal"
spill pad. Allow 5-10 minutes for absorption.

e Collect: Scoop absorbed material into a heavy-duty hazardous waste bag.

o Decontaminate: Wipe the surface with a soap/water solution. Collect these wipes and place
them in the same waste bag.

o Disposal: Label the bag "Hazardous Waste: Spill Debris (Contains 3-Chloro-4-fluoro-N-
methylaniline)" and contact EHS for immediate pickup.

Visual Workflow: Waste Stream Logic

The following diagram illustrates the decision logic for segregating this specific chemical waste.
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Figure 1: Decision tree for the segregation of halogenated amine waste streams.

Regulatory & Compliance Context
EPA RCRA Considerations

While 3-Chloro-4-fluoro-N-methylaniline is not explicitly listed on the P-list or U-list (40 CFR
261.33), it is regulated under the "mixture rule" if mixed with listed solvents (e.g., Methylene
Chloride - F002).
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o Characteristic Waste: If the waste exhibits toxicity (D000 codes), it must be managed
accordingly.

e Halogen Content: The presence of Fluorine mandates that the waste be directed to an
incinerator permitted for Halogenated Organic Compounds (HOCs) under 40 CFR 268.32.

Incineration Requirements

Standard cement kilns or fuel-blending programs often reject waste with >1-2% halogen
content. You must declare the Fluorine content to your waste vendor (e.g., Veolia, Clean
Harbors) to ensure it is routed to a facility with:

e High Temperature: >1100°C to ensure complete destruction of the aromatic ring.

e Acid Scrubbers: To neutralize HF and HCI gases preventing atmospheric release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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